Cas no 173779-58-3 (1,6-dihydro-3-methyl-6-oxo-4,5-Pyridazinedicarbonitrile)

• Product Name: 1,6-dihydro-3-methyl-6-oxo-4,5-Pyridazinedicarbonitrile
• CAS No: 173779-58-3
• MF: C₇H₄N₄O
• MW: 160.132860183716
• CID: 1107713
• PubChem ID: 10920806
• Update Time: 2025-04-20

1,6-dihydro-3-methyl-6-oxo-4,5-Pyridazinedicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,6-dihydro-3-methyl-6-oxo-4,5-Pyridazinedicarbonitrile
• 173779-58-3
• 3-Methyl-6-oxo-1,6-dihydropyridazine-4,5-dicarbonitrile

• Inchi： 1S/C7H4N4O/c1-4-5(2-8)6(3-9)7(12)11-10-4/h1H3,(H,11,12)
• InChI Key： GFZNTLZMTMSECR-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C#N)C(C)=NN1

Computed Properties

• Exact Mass: 160.03851076g/mol
• Monoisotopic Mass: 160.03851076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 89Ų